证据1:LC-MS/MS定量中,氘代内标相对于结构类似物的基质效应校正能力
使用3-甲氧基苯硼酸-d3作为稳定同位素标记内标(SIL-IS),相比使用结构类似物作为内标,能够更准确地校正LC-MS/MS分析中的基质效应和离子化效率变化 [1]。稳定同位素内标具有几乎相同的提取回收率、离子化响应和色谱行为,而结构类似物在这些性质上的差异会引入定量偏差 [2]。
| Evidence Dimension | 基质效应校正能力 |
|---|---|
| Target Compound Data | 几乎完全共洗脱,匹配离子化效率和回收率 |
| Comparator Or Baseline | 结构类似物内标 |
| Quantified Difference | 差异显著,但无该特定化合物的头对头量化数据;SIL-IS是公认的‘黄金标准’ |
| Conditions | LC-MS/MS生物分析方法学验证原则 |
Why This Matters
对于需要精确定量的科学研究,如药代动力学或临床生物分析,选择SIL-IS是确保数据准确性和可靠性的必要条件,直接影响研究成果和监管提交的可信度。
- [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
- [2] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source
